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Compound of Interest

Compound Name: N,O-dimethacryloylhydroxylamine

Cat. No.: B1249226 Get Quote

To Researchers, Scientists, and Drug Development Professionals,

This document aims to provide detailed application notes and protocols for the use of N,O-
dimethacryloylhydroxylamine (NODMHA) as a crosslinking agent in the development of

hydrogels for drug delivery and other biomedical applications. However, after a comprehensive

review of currently available scientific literature, we must report a significant lack of published

research on the specific application of N,O-dimethacryloylhydroxylamine as a crosslinking

agent for hydrogels.

While a synthesis protocol for N,O-dimethacryloylhydroxylamine exists, its subsequent use

in polymerization and hydrogel formation, particularly for drug delivery, is not documented in

the accessible scientific domain.[1] Extensive searches have yielded no specific experimental

protocols, quantitative data on hydrogel properties, drug release profiles, or biocompatibility

studies related to NODMHA-crosslinked materials.

The information that is available focuses on the synthesis of the NODMHA molecule itself.

Synthesis of N,O-dimethacryloylhydroxylamine
A method for the synthesis of N,O-dimethacryloylhydroxylamine has been reported, which

involves the reaction of hydroxylamine with methacryloyl chloride.[1]
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Caption: Workflow for the synthesis of N,O-dimethacryloylhydroxylamine.

Future Research Directions
The structure of N,O-dimethacryloylhydroxylamine, featuring two methacrylate groups,

suggests its potential as a crosslinking agent. The central hydroxylamine moiety could

potentially introduce interesting properties to a hydrogel network, such as pH-sensitivity, due to

the presence of the N-O bond which can be susceptible to cleavage under certain conditions.

For researchers interested in exploring the potential of NODMHA as a crosslinking agent, the

following experimental avenues could be considered:

Polymerization and Hydrogel Formation: Systematic investigation of the polymerization of

monomers (e.g., acrylamide, N-isopropylacrylamide, acrylic acid) in the presence of varying

concentrations of NODMHA as a crosslinker. Key parameters to study would include gelation

time, conversion rates, and the mechanical properties of the resulting hydrogels.

Characterization of Hydrogel Properties:

Swelling Studies: Evaluation of the equilibrium swelling ratio of NODMHA-crosslinked

hydrogels in different pH buffers and ionic strength solutions to determine their

environmental sensitivity.
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Mechanical Testing: Measurement of the compressive modulus and tensile strength to

understand the influence of NODMHA on the mechanical integrity of the hydrogels.

Morphological Analysis: Using techniques like Scanning Electron Microscopy (SEM) to

visualize the porous structure of the hydrogels.

Drug Release Studies:

Loading of Model Drugs: Incorporation of model drugs with different physicochemical

properties (e.g., hydrophilic, hydrophobic, different molecular weights) into the hydrogel

matrix.

In Vitro Release Kinetics: Monitoring the cumulative release of the loaded drugs over time

in various simulated physiological fluids (e.g., simulated gastric fluid, simulated intestinal

fluid) to assess the potential for controlled release.

Biocompatibility and Degradation:

Cytotoxicity Assays: In vitro evaluation of the cytotoxicity of the NODMHA-crosslinked

hydrogels and their potential degradation products using relevant cell lines (e.g.,

fibroblasts, epithelial cells).

Biodegradation Studies: Investigation of the degradation profile of the hydrogels in the

presence of relevant enzymes or under conditions simulating the physiological

environment.

Conclusion
At present, N,O-dimethacryloylhydroxylamine remains a molecule with theoretical potential

as a crosslinking agent for hydrogels. The lack of empirical data necessitates foundational

research to establish its efficacy and properties in this context. The protocols and data for other

crosslinking agents, while providing a general framework for hydrogel research, cannot be

directly extrapolated to NODMHA. We encourage the scientific community to explore the

possibilities of this compound and publish their findings to expand the toolbox of materials

available for drug delivery and biomedical engineering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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